Cas no 42204-41-1 (1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-methyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-methyl-
• CAS No: 42204-41-1
• MF: C₇H₆N₆
• MW: 174.162739276886
• CID: 333140
• PubChem ID: 273010
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-methyl-
• 4-amino-1-methylpyrazolo[3,4-d]pyrimidine-3-carbonitrile
• 4-amino-1-methyl-1h-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• 4-Amino-3-cyano-1-methylpyrazolo< 3,4-d> pyrimidin
• AC1L6SKO
• AC1Q4RT8
• AG-K-79672
• AR-1G0526
• CTK4I5848
• NSC117835
• 4-azanyl-1-methyl-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• 4-amino-1-methyl-3-pyrazolo[3,4-d]pyrimidinecarbonitrile
• A825960
• NSC 117835
• DTXSID90297760
• NSC-117835
• 42204-41-1

• Inchi： 1S/C7H6N6/c1-13-7-5(4(2-8)12-13)6(9)10-3-11-7/h3H,1H3,(H2,9,10,11)
• InChI Key： WNNCJLSKKIGUNG-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=C(N)N=CN=2)C(C#N)=N1

Computed Properties

• Exact Mass: 174.06558
• Monoisotopic Mass: 174.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 93.41
• LogP: 0.39838